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Compound of Interest

Compound Name: 5-Chloroisothiazol-3-ol

Cat. No.: B1278809 Get Quote

5-Chloro-2-methyl-4-isothiazolin-3-one, commonly referred to as CMIT or MCI

(Methylchloroisothiazolinone), is a five-membered heterocyclic compound that has become

indispensable in the field of microbial control.[1][2] As a powerful biocide and preservative, its

primary function is to inhibit the growth of a wide spectrum of bacteria, fungi, and algae in

aqueous systems.[3] Its efficacy, even at low concentrations, has led to its widespread use in

numerous industrial and consumer products, from cosmetics and paints to water treatment and

metalworking fluids.[2][4][5]

CMIT is frequently formulated in combination with a related compound, 2-methyl-4-isothiazolin-

3-one (MIT), typically in a 3:1 ratio. This synergistic mixture, commercially known as Kathon™,

provides a broader spectrum of antimicrobial activity.[3][4] This guide offers a comprehensive

technical review for researchers and drug development professionals, delving into the

synthesis, mechanism of action, applications, and safety considerations of this significant

isothiazolinone.

CMIT Synthesis Workflow

Reactant Preparation
(Dithiodipropionamide,

Ethyl Acetate, KI)

Preheating
(40-45°C)

Feed Chlorination & Cyclization
(Pipeline Reactor, 50-55°C)

Slurry

Gas-Liquid Separation
Crude Product

Byproducts
(HCl, excess Cl₂)

Purification & FormulationLiquid Phase

Gas Phase

Final Product
(Aqueous CMIT/MIT Solution)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 14 Tech Support

https://www.benchchem.com/product/b1278809?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC7070760/
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methyl-4-isothiazolin-3-one
https://en.wikipedia.org/wiki/Isothiazolinone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloro-2-methyl-4-isothiazolin-3-one
https://wap.guidechem.com/encyclopedia/5-chloro-2-methyl-3-2h-isothia-dic332057.html
https://www.chemicalbook.com/article/application-of-5-chloro-2-methyl-4-isothiazolin-3-one.htm
https://en.wikipedia.org/wiki/Isothiazolinone
https://wap.guidechem.com/encyclopedia/5-chloro-2-methyl-3-2h-isothia-dic332057.html
https://www.benchchem.com/product/b1278809?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Industrial synthesis workflow for CMIT production.

Physicochemical Data

The compound's physical and chemical properties are crucial for its formulation and

application.

Property Value Source(s)

Molecular Formula C₄H₄ClNOS [6]

Molar Mass 149.60 g/mol [2]

Appearance White to light amber solid/liquid [2][6]

Melting Point 52-55 °C [2][6][7]

Solubility in Water Miscible / Infinite [2][7]

log Kow (Octanol-Water

Partition)
0.401 [2][7]

Vapor Pressure 0.018 mm Hg at 25 °C [2]

Mechanism of Antimicrobial Action
The biocidal activity of CMIT is rooted in its ability to rapidly inhibit critical life-sustaining

enzymes within microbial cells. [3]The mechanism is a two-step process that ultimately leads to

cell death.

Rapid Inhibition: Upon contact with a microorganism, CMIT quickly penetrates the cell wall.

The core of its activity lies in the electrophilic nature of the sulfur atom in the isothiazolinone

ring. This activated N-S bond readily reacts with nucleophiles inside the cell, particularly the

thiol groups (-SH) found in the amino acid cysteine. [8][9]Cysteine residues are often present

at the active sites of essential enzymes, such as dehydrogenases involved in cellular

respiration.

Irreversible Damage: The reaction between CMIT and a protein's thiol group forms a mixed

disulfide bond. This covalent modification alters the enzyme's three-dimensional structure,

inactivating it. [3][10][11]The disruption of numerous enzymatic pathways, including
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respiration and metabolism, leads to a rapid cessation of growth and, ultimately, irreversible

cell damage and death. [12]The presence of the electron-withdrawing chlorine atom at the C-

5 position enhances the electrophilicity of the sulfur atom, making CMIT significantly more

potent than its non-chlorinated counterpart, MIT. [13]
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Caption: The biocidal mechanism of CMIT against microbial cells.
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Applications as a Biocidal Agent
CMIT's broad-spectrum efficacy makes it a versatile preservative and biocide across numerous

sectors. [14][15]It is effective against Gram-positive and Gram-negative bacteria, as well as

molds and yeasts.

Application Area Function & Rationale

Personal Care Products

Used in rinse-off products like shampoos,
conditioners, and liquid soaps to prevent
microbial spoilage during production and
storage. [5][14]

Paints & Coatings

Acts as an in-can preservative for water-based

latex paints, preventing bacterial growth that can

lead to gas production, viscosity loss, and foul

odors. [4][8]

Industrial Water Treatment

Controls bacteria, fungi, and algae in cooling

towers, pulp and paper mill water systems, and

oil extraction processes to prevent biofouling

and corrosion. [3][4]

Adhesives & Emulsions
Preserves polymer latex emulsions and

adhesives from microbial degradation. [4][16]

Metalworking Fluids

Prevents the growth of microorganisms in water-

based cutting fluids, which can cause fluid

breakdown, corrosion, and unpleasant odors.

[17]

| Fuel Systems | Has been investigated for controlling microbial growth in aircraft fuel systems,

where it can prevent microbiologically influenced corrosion (MIC). [18]|

Efficacy Data

The Minimum Inhibitory Concentration (MIC) is a standard measure of a biocide's

effectiveness. The data below illustrates the potent activity of CMIT, especially when compared

to the non-chlorinated MIT.
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Microorganism Type
MIC (ppm of active
ingredient)

Source(s)

Escherichia coli
Gram-negative

Bacteria
0.5 [13]

Schizosaccharomyces

pombe
Yeast 2.6 [13]

Pseudomonas

aeruginosa

Gram-negative

Bacteria
4.0 [19]

Staphylococcus

aureus

Gram-positive

Bacteria
0.4 [19]

Aspergillus niger Mold 8.0 [19]

Candida albicans Yeast 2.0 [19]

Note: Data is for CMIT/MIT mixtures (e.g., Kathon CG). MIC values can vary based on test

conditions.

Analytical Methodologies
Accurate quantification of CMIT is essential for regulatory compliance and quality control,

particularly due to its potential as a skin sensitizer. [9][11]High-Performance Liquid

Chromatography (HPLC) is the most common and robust analytical technique. [13][20][21]

Experimental Protocol: HPLC-UV Analysis of CMIT in a Cosmetic Matrix

This protocol provides a self-validating system for the determination of CMIT.

Standard Preparation:

Rationale: A certified reference material (CRM) is crucial for accurate quantification. [9] *

Procedure: Prepare a stock solution (e.g., 1000 µg/mL) of a CMIT/MIT CRM in methanol.

From this stock, create a series of calibration standards (e.g., 0.1, 0.5, 1.0, 5.0, 10.0

µg/mL) by serial dilution with the mobile phase.

Sample Preparation (Extraction):
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Rationale: The analyte must be efficiently extracted from the complex sample matrix (e.g.,

a lotion or shampoo) into a solvent compatible with the HPLC system.

Procedure: Accurately weigh approximately 1g of the sample into a 50 mL volumetric flask.

Add 25 mL of methanol and sonicate for 15-20 minutes to extract the analytes. [9]Allow

the solution to cool to room temperature and dilute to the mark with methanol. Filter the

extract through a 0.45 µm syringe filter to remove particulates before injection.

Chromatographic Conditions:

Rationale: A C18 column provides good retention and separation for moderately polar

compounds like isothiazolinones. An isocratic mobile phase simplifies the method, while

UV detection at the absorbance maximum ensures good sensitivity.

System: HPLC with a UV/Vis or Diode Array Detector (DAD). [9][11] * Column: C18

analytical column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

Mobile Phase: A mixture of 0.1% acetic acid in water and methanol (e.g., 20:80 v/v). [21] *

Flow Rate: 1.0 mL/min. [21] * Detection Wavelength: 274 nm. [21] * Injection Volume: 10

µL. [21]

Analysis and Quantification:

Rationale: A calibration curve establishes the linear relationship between detector

response (peak area) and concentration.

Procedure: Inject the calibration standards to generate a calibration curve. Then, inject the

prepared sample extracts. The concentration of CMIT in the sample is determined by

comparing its peak area to the calibration curve. The final concentration is calculated by

accounting for the initial sample weight and dilution factors. For higher sensitivity and

selectivity, especially in complex matrices, Liquid Chromatography with Tandem Mass

Spectrometry (LC-MS/MS) can be employed. [9]

Toxicology and Safety Profile
While an effective biocide, CMIT is also a well-documented contact allergen and skin sensitizer.

[2][8]Its reactivity with protein thiols, which is the basis for its biocidal activity, also allows it to
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react with skin proteins, potentially triggering an immune response. [8]This has led to strict

regulatory limits on its use, especially in leave-on cosmetic products. [17]

Toxicological Endpoint Result Source(s)

Acute Oral Toxicity (Rat,

LD50)

66 mg/kg (for CMIT/MIT
mixture)

[22]

Skin Corrosion/Irritation

(Rabbit)

Corrosive; causes severe skin

burns
[23]

Eye Damage/Irritation (Rabbit)
Corrosive; causes serious eye

damage
[23]

Skin Sensitization (Guinea Pig)
Strong sensitizer; may cause

an allergic skin reaction
[22][23]

Carcinogenicity
Not classified as a human

carcinogen (IARC Group D)
[24]

| Mutagenicity (Ames Test) | Negative | [22]|

Regulatory Status: Due to its sensitization potential, regulatory bodies worldwide have

restricted the concentration of CMIT/MIT mixtures. For example, in many regions, the

maximum concentration is limited to 15 ppm (0.0015%) in rinse-off products, while its use in

leave-on products is severely restricted or banned. [2][17][25]

Environmental Fate and Degradation
Despite its potent biological activity, CMIT is not persistent in the environment. It undergoes

rapid degradation through several pathways. [1][24]

Hydrolysis: The stability of CMIT is pH-dependent. It is relatively stable in acidic media but

degrades in neutral and alkaline solutions. At pH 9, the hydrolysis half-life is approximately

22 days. [1][26]* Photolysis: In the presence of light, CMIT can undergo photolytic

degradation. [27]* Biodegradation: Soil and aquatic microorganisms readily degrade

isothiazolinones. Half-lives in soil are typically less than 10 days. [1]The primary degradation

pathway involves the opening of the isothiazolinone ring, followed by loss of the chlorine and
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sulfur atoms, ultimately leading to simpler organic acids like N-methylmalonamic acid, which

are then mineralized to CO₂. [1]* Chemical Degradation: CMIT can also be degraded by

reaction with nucleophiles or reducing agents in the environment. For instance, it has been

shown to degrade in the presence of iron. [28]
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Caption: Major environmental degradation pathways for CMIT.
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This rapid degradation ensures that the compound does not bioaccumulate, and its

environmental risk is considered low when used correctly. [1][24]

Conclusion
5-Chloro-2-methyl-4-isothiazolin-3-one is a highly effective, broad-spectrum biocide that plays a

critical role in preserving a vast array of industrial and consumer products. Its potent

mechanism of action, based on the irreversible inhibition of microbial enzymes, provides

reliable protection against spoilage and biofouling. However, its utility is balanced by significant

toxicological concerns, primarily its status as a potent skin sensitizer. This has necessitated

careful formulation, strict regulatory oversight, and the development of precise analytical

methods for its detection. Future research will likely focus on developing new biocidal

technologies with similar efficacy but improved safety profiles, while the responsible and

regulated use of CMIT will continue to be essential for material preservation.
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